Cas no 2090216-53-6 (5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol)

• Product Name: 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol
• CAS No: 2090216-53-6
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• MDL: MFCD30673785
• CID: 5239543
• Update Time: 2025-11-01

5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxy-
• 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol

• MDL： MFCD30673785
• Inchi： 1S/C10H11ClO4/c1-13-9-4-6(7(11)5-8(9)12)10-14-2-3-15-10/h4-5,10,12H,2-3H2,1H3
• InChI Key： DHSWKEOHXNCUPZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(C2OCCO2)C=C1OC

Additional information on 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol

5-Chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol (CAS No. 2090216-53-6): An Overview of Its Synthesis, Properties, and Applications

5-Chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol (CAS No. 2090216-53-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted phenol ring and a dioxolane moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The synthesis of 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol typically involves a multi-step process that begins with the protection of the phenolic hydroxyl group using a dioxolane derivative. This step is crucial for maintaining the stability and reactivity of the compound during subsequent transformations. The chlorination of the phenol ring can be achieved through various methods, including electrophilic aromatic substitution reactions using chlorine gas or other chlorinating agents. The methoxylation of the phenolic hydroxyl group is often performed using methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.

Recent studies have highlighted the importance of 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol in the development of novel pharmaceuticals. One notable application is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this structure exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The presence of the chloro and methoxy groups on the phenolic ring contributes to the enhanced binding affinity and selectivity for viral targets.

In addition to its antiviral properties, 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol has also been explored for its potential as an anti-inflammatory agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The physical and chemical properties of 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol are well-characterized. It is a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is moderately soluble in organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water. Its stability under various conditions has been studied extensively, with results indicating that it remains stable at room temperature and under normal atmospheric conditions.

The safety profile of 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, like many organic compounds, it should be handled with care to avoid prolonged exposure and inhalation. Proper personal protective equipment (PPE) should be used during handling to ensure safety.

In conclusion, 5-chloro-4-(1,3-dioxolan-2-yl)-2-methoxyphenol (CAS No. 2090216-53-6) is a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights into its biological activities will emerge, further solidifying its importance in the scientific community.